ML 334
ML 334
Nrf2 activator; inhibits Nrf2/Keap1 interaction (Kd = 1 μM). Promotes Nrf2 nuclear translocation and induces antioxidant response element (ARE) activity in vitro. Cell permeable.
Brand Name:
Vulcanchem
CAS No.:
1432500-66-7
VCID:
VC0005110
InChI:
InChI=1S/C26H26N2O5/c29-23(20-11-5-6-12-21(20)26(32)33)27-14-13-16-7-1-2-8-17(16)22(27)15-28-24(30)18-9-3-4-10-19(18)25(28)31/h1-4,7-10,20-22H,5-6,11-15H2,(H,32,33)/t20-,21+,22-/m1/s1
SMILES:
C1CCC(C(C1)C(=O)N2CCC3=CC=CC=C3C2CN4C(=O)C5=CC=CC=C5C4=O)C(=O)O
Molecular Formula:
C26H26N2O5
Molecular Weight:
446.503
ML 334
CAS No.: 1432500-66-7
Inhibitors
VCID: VC0005110
Molecular Formula: C26H26N2O5
Molecular Weight: 446.503
| CAS No. | 1432500-66-7 |
|---|---|
| Product Name | ML 334 |
| Molecular Formula | C26H26N2O5 |
| Molecular Weight | 446.503 |
| IUPAC Name | (1S,2R)-2-[(1S)-1-[(1,3-dioxoisoindol-2-yl)methyl]-3,4-dihydro-1H-isoquinoline-2-carbonyl]cyclohexane-1-carboxylic acid |
| Standard InChI | InChI=1S/C26H26N2O5/c29-23(20-11-5-6-12-21(20)26(32)33)27-14-13-16-7-1-2-8-17(16)22(27)15-28-24(30)18-9-3-4-10-19(18)25(28)31/h1-4,7-10,20-22H,5-6,11-15H2,(H,32,33)/t20-,21+,22-/m1/s1 |
| Standard InChIKey | LNENLABLFGGAFF-BHIFYINESA-N |
| SMILES | C1CCC(C(C1)C(=O)N2CCC3=CC=CC=C3C2CN4C(=O)C5=CC=CC=C5C4=O)C(=O)O |
| Description | Nrf2 activator; inhibits Nrf2/Keap1 interaction (Kd = 1 μM). Promotes Nrf2 nuclear translocation and induces antioxidant response element (ARE) activity in vitro. Cell permeable. |
| Synonyms | Alternative Name: LH601A |
| PubChem Compound | 56840728 |
| Last Modified | Nov 11 2021 |
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